2-{2-[([1,1'-biphenyl]-2-yloxy)acetyl]carbohydrazonoyl}-4,6-dibromophenyl 2-furoate

• Molecular Formula: C26H18Br2N2O5
• Molecular Weight: 598.2 g/mol
• IUPAC Name: [2,4-dibromo-6-[(E)-[[2-(2-phenylphenoxy)acetyl]hydrazinylidene]methyl]phenyl] furan-2-carboxylate
• InChI: InChI=1S/C26H18Br2N2O5/c27-19-13-18(25(21(28)14-19)35-26(32)23-11-6-12-33-23)15-29-30-24(31)16-34-22-10-5-4-9-20(22)17-7-2-1-3-8-17/h1-15H,16H2,(H,30,31)/b29-15+
• InChI Key: XSOWHOHEIIQLAI-WKULSOCRSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OCC(=O)NN=CC3=CC(=CC(=C3OC(=O)C4=CC=CO4)Br)Br
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OCC(=O)N/N=C/C3=C(C(=CC(=C3)Br)Br)OC(=O)C4=CC=CO4
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OCC(=O)NN=CC3=C(C(=CC(=C3)Br)Br)OC(=O)C4=CC=CO4

Description

2-{2-[([1,1'-biphenyl]-2-yloxy)acetyl]carbohydrazonoyl}-4,6-dibromophenyl 2-furoate is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes bromine atoms, phenyl groups, and a furan ring. Its synthesis and reactivity make it an interesting subject for research in organic chemistry and related disciplines.

Preparation Methods

The synthesis of 2-{2-[([1,1'-biphenyl]-2-yloxy)acetyl]carbohydrazonoyl}-4,6-dibromophenyl 2-furoate typically involves multiple steps, including bromination, acetylation, and hydrazone formation. The reaction conditions often require specific reagents and catalysts to achieve the desired product. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its structure, potentially leading to new derivatives.

Substitution: The bromine atoms in the compound can be substituted with other groups, altering its properties. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-{2-[([1,1'-biphenyl]-2-yloxy)acetyl]carbohydrazonoyl}-4,6-dibromophenyl 2-furoate has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its interactions with biological molecules are studied to understand its potential as a drug candidate.

Medicine: Research explores its potential therapeutic effects and mechanisms of action.

Industry: It may be used in the development of new materials or as a reagent in industrial processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Compared to other similar compounds, 2-{2-[([1,1'-biphenyl]-2-yloxy)acetyl]carbohydrazonoyl}-4,6-dibromophenyl 2-furoate is unique due to its specific structure and reactivity. Similar compounds include other brominated phenyl derivatives and furan-based molecules. Each of these compounds has distinct properties and applications, making them valuable for different research and industrial purposes.